Cas no 2734778-02-8 (5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine)

• Product Name: 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine
• CAS No: 2734778-02-8
• MF: C₁₀H₆ClF₃N₂S
• MW: 278.68
• CID: 5080475
• Update Time: 2026-03-01

5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine

• Inchi： 1S/C10H6ClF3N2S/c11-7-2-5(8-4-16-9(15)17-8)1-6(3-7)10(12,13)14/h1-4H,(H2,15,16)
• InChI Key： HQLPWMJHMURQGA-UHFFFAOYSA-N
• SMILES： FC(F)(F)C1C=C(C=C(C=1)Cl)C1SC(=NC=1)N

Additional information on 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine

Comprehensive Introduction to 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734778-02-8)

The compound 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734778-02-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and trifluoromethyl group, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for heterocyclic compounds like 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine has surged due to their versatility in medicinal chemistry. The presence of the chloro and trifluoromethyl substituents enhances its lipophilicity and metabolic stability, which are critical factors in the development of new therapeutics. This compound is often explored in the context of kinase inhibitors and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens.

From a synthetic perspective, CAS No. 2734778-02-8 is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic aromatic substitution. Its thiazole-2-amine core is a privileged scaffold in drug design, frequently appearing in FDA-approved drugs. The compound's molecular weight and logP values are optimized for bioavailability, making it a promising candidate for further preclinical studies.

The agrochemical industry also shows interest in 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine due to its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the efficacy of crop protection agents by enhancing their binding affinity to target enzymes. This aligns with the growing need for sustainable and efficient agricultural solutions, a hot topic in global food security discussions.

Analytical characterization of CAS No. 2734778-02-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for research and industrial applications. Researchers often search for "synthesis of thiazole derivatives" or "applications of trifluoromethylphenyl compounds," reflecting the compound's relevance in modern chemistry.

Environmental and safety profiles of 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine are rigorously evaluated to comply with regulatory guidelines. While it is not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's stability under various conditions is a frequent subject of inquiry, particularly for industrial-scale applications.

In summary, 5-(3-Chloro-5-(trifluoromethyl)phenyl)thiazol-2-amine (CAS No. 2734778-02-8) represents a cutting-edge example of how heterocyclic chemistry drives innovation in life sciences. Its dual utility in pharmaceuticals and agrochemicals underscores its importance in addressing contemporary challenges, from infectious diseases to sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in the development of next-generation therapeutics and crop protection solutions.